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Compound of Interest

Compound Name: SYBR Green II (Ionic form)

Cat. No.: B12380428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core spectral

properties and applications of SYBR Green II, a highly sensitive fluorescent dye essential for

the detection and quantification of nucleic acids. This document details its mechanism of

action, spectral characteristics, and provides explicit protocols for its use in laboratory settings.

Core Principles and Spectral Properties
SYBR Green II is a cyanine dye that exhibits a significant increase in fluorescence upon

binding to nucleic acids, particularly single-stranded DNA (ssDNA) and RNA.[1][2] This property

makes it an invaluable tool for various molecular biology applications. The dye has low intrinsic

fluorescence in solution and its fluorescence quantum yield is substantially enhanced when it

intercalates or binds to the minor groove of nucleic acids. This interaction restricts the

conformational rotation of the dye molecule, leading to a dramatic increase in fluorescence

emission.

The key spectral properties of SYBR Green II are summarized in the table below, providing a

direct comparison of its performance with different nucleic acid types.
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Property Value Nucleic Acid Reference

Excitation Maximum

(λex)
497 nm RNA/ssDNA [3]

~254 nm (secondary

peak)
RNA/ssDNA [3][4]

Emission Maximum

(λem)
520 nm RNA/ssDNA [3][4][5]

Quantum Yield (Φ) ~0.54 RNA [3]

~0.36 dsDNA [3]

~0.07
Ethidium Bromide with

RNA
[3]

Molar Extinction

Coefficient (ε)
Not Publicly Available -

For SYBR Green I:

58,000 M⁻¹cm⁻¹ at

495 nm

dsDNA [6]

Mechanism of Fluorescence
The fluorescence of SYBR Green II is dependent on its interaction with nucleic acids. In its

unbound state, the molecule can freely rotate around its chemical bonds, which leads to non-

radiative decay of its excited state and thus, very low fluorescence. Upon binding to RNA or

ssDNA, the dye molecule becomes more rigid, reducing the vibrational and rotational energy

loss. This stabilization of the excited state results in a significant increase in the fluorescence

quantum yield. The primary binding mode is thought to be a combination of intercalation

between base pairs and binding to the minor groove.
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Unbound State

Bound State

SYBR Green II
(Low Fluorescence)

Non-Radiative Decay
(Vibrational Relaxation)

Energy Loss

SYBR Green II + Nucleic Acid
(High Fluorescence)

Binding

Excitation
(497 nm)

Light Absorption

Fluorescence Emission
(520 nm)

Energy ReleaseExcitation
(497 nm)

Light Absorption

RNA / ssDNA
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Start

Perform Gel
Electrophoresis

Prepare SYBR Green II
Staining Solution

(1:5,000 to 1:10,000 dilution)

Incubate Gel in
Staining Solution

(10-40 min, RT, dark)

Visualize Gel
(UV or Blue-light transilluminator)

End

Safe Handling

Wear PPE
(Gloves, Safety Glasses)

Handle DMSO stock
with extra caution

Proper Disposal

Treat with
Activated Charcoal

Incinerate
Contaminated Charcoal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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